N-isopropyl-3-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)propanamide

• IUPAC Name: 3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-propan-2-ylpropanamide
• InChI: InChI=1S/C15H19N3O3/c1-10(2)16-13(19)8-9-14-17-15(18-21-14)11-4-6-12(20-3)7-5-11/h4-7,10H,8-9H2,1-3H3,(H,16,19)
• InChI Key: SPOFGJPHINPYPJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)CCC1=NC(=NO1)C2=CC=C(C=C2)OC
• Molecular Formula: C15H19N3O3
• Molecular Weight: 289.33 g/mol

Description

N-isopropyl-3-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)propanamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as IMMP, and it is a derivative of 1,2,4-oxadiazole. The purpose of

Mechanism of Action

The mechanism of action of IMMP is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. IMMP has been shown to inhibit the activity of certain enzymes, including acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine. It may also modulate the activity of various neurotransmitters, including dopamine and serotonin.
Biochemical and Physiological Effects:
IMMP has been shown to have a variety of biochemical and physiological effects. In animal studies, IMMP has been shown to improve cognitive function and memory, reduce inflammation, and protect against oxidative stress. It has also been shown to have antinociceptive effects, meaning that it can reduce pain sensitivity.

Advantages and Limitations for Lab Experiments

One advantage of IMMP is that it is relatively easy to synthesize, and it can be obtained in high yields. It is also stable under a variety of conditions, which makes it useful for a wide range of experiments. However, one limitation of IMMP is that its mechanism of action is not fully understood, which makes it difficult to interpret some of the results obtained in experiments.

Future Directions

There are many potential future directions for research on IMMP. One area of interest is the development of new drugs based on the IMMP scaffold. Researchers may also investigate the potential of IMMP as a treatment for various diseases, including neurodegenerative diseases and cancer. Additionally, further studies may be conducted to better understand the mechanism of action of IMMP and its effects on various signaling pathways in cells.

Synthesis Methods

IMMP can be synthesized using a variety of methods, including condensation reactions and cyclization reactions. One common method involves the reaction of 4-methoxybenzohydrazide with ethyl acetoacetate, followed by treatment with isopropylamine and acetic anhydride. The resulting product is then cyclized using phosphorus oxychloride to yield IMMP.

Scientific Research Applications

IMMP has been studied for its potential applications in a variety of scientific research areas, including neuroscience, cancer research, and drug discovery. In neuroscience, IMMP has been shown to have neuroprotective effects, and it may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In cancer research, IMMP has been shown to have anticancer properties, and it may be useful in the development of new cancer therapies. In drug discovery, IMMP has been studied as a potential scaffold for the development of new drugs.